

Fumagillol & MetAP2 Inhibitors: An Overview

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Fumagillol


CAS No.: 108102-51-8

Cat. No.: S528541

Get Quote

Fumagillol is a core structural component for developing **Methionine Aminopeptidase 2 (MetAP2) inhibitors** [1] [2]. MetAP2 is a promising therapeutic target for treating conditions like obesity, type 2 diabetes, and certain cancers [3]. Inhibiting MetAP2 has been shown to reduce body weight and improve metabolic parameters in preclinical models [3] [2].

The following diagram illustrates the primary therapeutic mechanism of MetAP2 inhibitors:



Click to download full resolution via product page

Diagram 1: Therapeutic mechanism of MetAP2 inhibitors.

Strategies for Solubility Enhancement


Improving solubility is crucial for the drug's bioavailability. Here are common strategies you can investigate:

Strategy	Typical Approach	Potential Experimental Characterization
----------	------------------	---

| **Prodrug Design** | Synthesize derivatives with hydrophilic groups (e.g., phosphate, amino acids) attached to the **fumagillol** core [1]. | - LogP measurement

- In vitro metabolic stability
- Solubility in biorelevant media | | **Lipid-Based Formulations** | Incorporate into self-emulsifying drug delivery systems (SEDDS) or liposomes. | - Particle size and zeta potential
- Emulsification efficiency
- Drug release profile in vitro | | **Solid Dispersions** | Disperse the compound in a polymer matrix (e.g., PVP, HPMC) via spray drying or hot-melt extrusion. | - Differential Scanning Calorimetry (DSC)
- X-Ray Powder Diffraction (XRPD)
- Dissolution testing | | **Crystal Engineering** | Create salts with pharmaceutically acceptable acids or develop cocrystals. | - HPLC and NMR for confirmation
- Solubility and dissolution rate
- Physical stability studies | | **Nanotechnology** | Formulate as nanocrystals using techniques like wet milling or high-pressure homogenization. | - Dynamic Light Scattering (DLS)
- Saturation solubility measurement
- In vivo pharmacokinetic studies |

The general workflow for developing and evaluating a solubility-enhanced formulation is summarized below:



[Click to download full resolution via product page](#)

Diagram 2: Experimental workflow for solubility enhancement.

Frequently Asked Questions

Q1: What are the most critical parameters to monitor when creating fumagillol prodrugs for solubility?

- **Chemical Stability:** Ensure the prodrug linkage is stable in the desired storage conditions but cleaves efficiently in the biological system.
- **Aqueous Solubility:** Measure the solubility in physiologically relevant pH buffers.
- **LogP/Distribution Coefficient:** This indicates the lipophilicity of the prodrug and should be lower than the parent **fumagillol** compound for improved aqueous solubility.

Q2: Our fumagillol nanocrystals show aggregation during stability testing. What are the primary troubleshooting steps?

- **Analyze Zeta Potential:** A high absolute zeta potential (typically > |30 mV|) indicates good electrostatic stabilization. If it's low, consider optimizing stabilizers.
- **Review Stabilizer System:** The combination of steric stabilizers (e.g., polymers like HPMC or PVP) and electrostatic stabilizers (e.g., surfactants like SDS or polysorbates) is often necessary.
- **Check for Crystal Growth (Ostwald Ripening):** If the particle size distribution broadens, it may indicate solubility-driven crystal growth. Storage at constant, cool temperatures and the use of ripening inhibitors can help.

Q3: Which in vitro assay should be used first to confirm that solubility enhancement translates to biological activity?

- The primary assay should be an **in vitro enzymatic assay against human MetAP2**. This confirms that the modification made to enhance solubility has not compromised the compound's ability to inhibit the target enzyme. This is a critical step before moving to more complex cellular or animal models [3].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. US9682965B2 - Fumagillol heterocyclic compounds and ... [patents.google.com]
2. Fumagillol type compounds and methods of making ... [patents.google.com]
3. MetAP2 as a Therapeutic Target for Obesity and Type 2 ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Fumagillol & MetAP2 Inhibitors: An Overview]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b528541#fumagillol-solubility-enhancement>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com